Cas no 2411323-76-5 ((2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide
• CAS No: 2411323-76-5
• MF: C₁₅H₁₇FN₂OS
• MW: 292.371685743332
• CID: 5358287
• PubChem ID: 146100909
• Update Time: 2025-07-23

(2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952171953
• (2E)-4-(dimethylamino)-N-[(5-fluoro-1-benzothiophen-2-yl)methyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[(5-fluoro-1-benzothiophen-2-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide

• Inchi： 1S/C15H17FN2OS/c1-18(2)7-3-4-15(19)17-10-13-9-11-8-12(16)5-6-14(11)20-13/h3-6,8-9H,7,10H2,1-2H3,(H,17,19)/b4-3+
• InChI Key： FUGATOHGHPCDBZ-ONEGZZNKSA-N
• SMILES： S1C2C=CC(=CC=2C=C1CNC(/C=C/CN(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• XLogP3: 2.5
• Topological Polar Surface Area: 60.6

Additional information on (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide

Chemical Profile of (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide (CAS No. 2411323-76-5)

The compound (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide, identified by its CAS number 2411323-76-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluoro-substituted benzothiophene moiety and an amide functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating benzothiophene derivatives. These compounds are valued for their ability to modulate various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The specific arrangement of atoms in (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide contributes to its unique pharmacological profile. The amide bond, for instance, is known to enhance binding affinity and metabolic stability, while the fluoro substituent can improve lipophilicity and metabolic resistance.

Current research in medicinal chemistry emphasizes the synthesis of molecules that can selectively interact with biological targets. The fluoro-benzothiophene scaffold in this compound is particularly noteworthy, as fluorine atoms are frequently employed in drug design to enhance binding interactions and reduce susceptibility to enzymatic degradation. Studies have shown that fluorinated aromatic rings can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and prolonged therapeutic effects.

The dimethylamino group attached to the but-2-enamide moiety introduces basicity to the molecule, which can be exploited for interactions with acidic biological targets such as enzymes and receptors. This feature makes the compound a versatile tool for exploring novel therapeutic strategies. Additionally, the geometry of the double bond (E-isomer) influences its electronic properties and potential interactions with biological systems, contributing to its overall pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide have revealed potential interactions with proteins involved in pain signaling, neurodegeneration, and metabolic disorders. These insights have guided experimental efforts toward optimizing the compound's efficacy and selectivity.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results suggest that it may exert its effects by modulating the activity of key enzymes or receptors. For instance, the amide group could interact with proteases or kinases, while the fluoro-benzothiophene moiety might engage with transmembrane receptors. Further research is needed to confirm these hypotheses and to identify any off-target effects that might arise from its complex structure.

The synthesis of this compound also presents an interesting challenge for organic chemists. The incorporation of multiple functional groups in a single molecule requires careful planning to ensure high yield and purity. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been instrumental in constructing the desired framework efficiently. These methods not only improve scalability but also allow for structural modifications that could enhance pharmacological properties.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The combination of computational modeling, synthetic chemistry, and biological testing has created a powerful pipeline for drug discovery. Compounds like (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide exemplify this integrated approach and highlight the potential for future breakthroughs.

In conclusion, (2E)-4-(dimethylamino)-N-(5-fluoro-1-benzothiophen-2-yl)methylbut-2-enamide (CAS No. 2411323-76-5) is a structurally complex and pharmacologically promising molecule. Its unique combination of functional groups positions it as a valuable asset in ongoing drug development efforts. With continued research into its mechanisms of action and optimization strategies, this compound has the potential to contribute significantly to therapeutic advancements across multiple disease areas.